Cas no 126615-05-2 (1,2,3-Benzenetriol, trimethanesulfonate)

• Product Name: 1,2,3-Benzenetriol, trimethanesulfonate
• CAS No: 126615-05-2
• MF: C₉H₁₈O₁₂S₃
• MW: 414.427020549774
• CID: 1220468
• PubChem ID: 71340462
• Update Time: 2025-04-20

1,2,3-Benzenetriol, trimethanesulfonate Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Benzenetriol, trimethanesulfonate
• benzene-1,2,3-triol,methanesulfonic acid
• 126615-05-2
• DTXSID60767642
• Methanesulfonic acid--benzene-1,2,3-triol (3/1)

• Inchi： 1S/C6H6O3.3CH4O3S/c7-4-2-1-3-5(8)6(4)9;3*1-5(2,3)4/h1-3,7-9H;3*1H3,(H,2,3,4)
• InChI Key： JBBVLCWPFCCSDH-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)O.S(C)(=O)(=O)O.S(C)(=O)(=O)O.OC1C(=CC=CC=1O)O

Computed Properties

• Exact Mass: 413.99604
• Monoisotopic Mass: 413.99603953g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 24
• Rotatable Bond Count: 0
• Complexity: 177
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 249Ų

Experimental Properties

• PSA: 223.8